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Compound Focus: Letaxaban

CAS No.: 870262-90-1

Cat. No.: S548876

Get Quote

The table below summarizes the core data on Letaxaban for researchers [1] [2].

Property
Category

Details

IUPAC Name (2S)-1-[1-[(2S)-3-[(6-chloronaphthalen-2-yl)sulfonyl]-2-hydroxypropanoyl]piperidin-4-

yl]-1,3-diazinan-2-one [1]

Chemical
Formula

C₂₂H₂₆ClN₃O₅S [1] [2]

Molecular
Weight

479.98 g/mol [2]

CAS Number 870262-90-1 [1] [2]

SMILES Code ClC1=CC2=C(C=C(S(CC@HN3CCC(CC3)N4C(=O)NCCC4)O)(=O)=O)C=C2)C=C1
[2]

Mechanism of
Action

Direct, selective inhibitor of coagulation Factor Xa (FXa) [1]

Drug Status Investigational (Clinical trials for Venous Thromboembolism prevention and Acute
Coronary Syndrome treatment) [1]

Storage 0°C (short-term), -20°C (long-term) [2]
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Research and Development Status

Letaxaban (also known as TAK-442) has been used in clinical trials studying its application for the

prevention of Venous Thromboembolism and the treatment of Acute Coronary Syndrome [1]. Its status

as an investigational drug means that detailed synthetic routes and full experimental protocols are typically

contained within proprietary internal research documents and are not part of the public scientific literature.

A Guide for Further Research

Given the lack of a public synthesis pathway, here are suggested approaches to gather more profound

technical insights:

Consult Patent Literature: The most reliable source for synthetic pathways is often patent filings.

Search major patent offices (USPTO, EPO, WIPO) using the CAS number (870262-90-1) or the name
"Letaxaban".

Explore Scientific Reviews: Look for review articles on "Factor Xa inhibitors" or "oral anticoagulants"
in major medicinal chemistry journals, which may discuss Letaxaban within the broader context of

the field.
Leverage Commercial Suppliers: Suppliers like AOBIOUS, which provide the compound for

research, can sometimes offer technical data sheets or references to published work that may contain
relevant methodological details [2].

Conceptual Workflow for Novel Drug Development

The following diagram outlines a generalized workflow for developing a novel therapeutic agent like

Letaxaban, from initial discovery through clinical evaluation.
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Diagram 1. A generalized workflow for anticoagulant drug development.

Need Custom Synthesis?
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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